Cas no 1170940-38-1 (3,5-dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide)
3,5-dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide
- 3,5-dimethyl-N-[2-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]-1,2-oxazole-4-sulfonamide
- 4-Isoxazolesulfonamide, 3,5-dimethyl-N-[2-[[2-methyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]amino]ethyl]-
- 3,5-dimethyl-N-(2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)isoxazole-4-sulfonamide
- 3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide
- 1170940-38-1
- F5561-0046
- VU0647252-1
- AKOS024513628
-
- Inchi: 1S/C15H19N7O3S/c1-10-15(11(2)25-21-10)26(23,24)18-7-6-16-13-9-14(20-12(3)19-13)22-8-4-5-17-22/h4-5,8-9,18H,6-7H2,1-3H3,(H,16,19,20)
- InChI Key: GJVGFQILYHIITQ-UHFFFAOYSA-N
- SMILES: O1C(C)=C(S(NCCNC2C=C(N3C=CC=N3)N=C(C)N=2)(=O)=O)C(C)=N1
Computed Properties
- Exact Mass: 377.12700867g/mol
- Monoisotopic Mass: 377.12700867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 136Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 639.6±65.0 °C(Predicted)
- pka: 9.40±0.50(Predicted)
3,5-dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5561-0046-2μmol |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-5μmol |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-10μmol |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-20μmol |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-1mg |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-2mg |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-3mg |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-4mg |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-5mg |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5561-0046-10mg |
3,5-dimethyl-N-(2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1,2-oxazole-4-sulfonamide |
1170940-38-1 | 10mg |
$79.0 | 2023-09-09 |
3,5-dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 3,5-dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide
3,5-Dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide: A Comprehensive Overview
3,5-Dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide, also known by its CAS number 1170940-38-1, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and features a unique combination of functional groups that contribute to its versatile chemical properties. The molecule incorporates a pyrimidine ring system, which is a common structural motif in many bioactive compounds, including antiviral and anticancer agents. The presence of the 1H-pyrazole group further enhances its potential for interaction with biological targets.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production of this compound, making it more accessible for preclinical studies. The use of microwave-assisted synthesis has also been reported to significantly reduce reaction times while maintaining high yields.
From a pharmacological perspective, this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, studies have shown that it effectively inhibits cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. This makes it a promising candidate for the development of anti-inflammatory and analgesic agents. Additionally, its ability to modulate other targets such as histone deacetylases (HDACs) has opened new avenues for its application in epigenetic therapy.
The structural versatility of this compound allows for extensive modification to enhance its pharmacokinetic properties. Researchers have explored various strategies to improve its bioavailability, including the incorporation of lipophilic groups and the development of prodrug forms. These modifications have significantly increased its half-life and reduced clearance rates in preclinical models.
Recent studies have also highlighted the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with amyloid-beta plaques has been demonstrated in vitro and in animal models. Furthermore, its anti-inflammatory properties may help mitigate the neuroinflammation associated with these conditions.
In terms of safety profile, preliminary toxicological studies indicate that this compound has a favorable safety margin when administered at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and identify any potential off-target effects.
The development of this compound represents a significant advancement in medicinal chemistry, particularly in the design of multi-targeted therapeutics. Its unique combination of structural features and pharmacological activities positions it as a valuable tool in drug discovery efforts targeting inflammatory diseases, neurodegenerative disorders, and beyond.
1170940-38-1 (3,5-dimethyl-N-(2-{2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1,2-oxazole-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)